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Compound of Interest

Compound Name: 1-Phenyloxindole

Cat. No.: B181609

For Immediate Reference: In the event of a spill or exposure, consult the Safety Data Sheet
(SDS) and follow your institution's emergency procedures.

This document provides essential safety and logistical information for the proper disposal of 1-
Phenyloxindole, a compound frequently used in pharmaceutical development and biological
research.[1] Adherence to these procedures is critical for ensuring personnel safety and
environmental protection.

Immediate Safety and Handling

Before handling 1-Phenyloxindole, it is imperative to be familiar with its potential hazards. This
chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29
CFR 1910.1200). It can cause skin and serious eye irritation, and may cause respiratory
irritation.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side shields or goggles.

o Skin Protection: Wear protective gloves and a lab coat. Inspect gloves prior to use and use
proper glove removal technique to avoid skin contact.[2]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced,
NIOSH/MSHA approved respiratory protection should be worn. For nuisance exposures, a

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b181609?utm_src=pdf-interest
https://www.benchchem.com/product/b181609?utm_src=pdf-body
https://www.benchchem.com/product/b181609?utm_src=pdf-body
https://www.chemimpex.com/products/43010
https://www.benchchem.com/product/b181609?utm_src=pdf-body
https://www.capotchem.com/doc/msds_3335-98-6.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

type P95 (US) or type P1 (EU EN 143) particle respirator may be used.[2]
In Case of Exposure:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

o Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash before reuse.

 Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing. Call
a POISON CENTER or doctor/physician if you feel unwell.

 Ingestion: Clean mouth with water. Never give anything by mouth to an unconscious person.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Phenyloxindole.

Property Value Source
Molecular Formula C14H11NO PubChem][3]
Molecular Weight 209.24 g/mol PubChem|[3]
Melting Point 120-126 °C Chem-Impex[1]
Water Solubility 74.3 mg/L at 20°C ChemicalBook[4]
LogP 2.6 at 26°C ChemicalBook[4]

H411: Toxic to aquatic life with
GHS Hazard Statement ) PubChem|[3]
long lasting effects

Experimental Protocols: Spill and Waste
Management
Spill Cleanup Protocol

In the event of a 1-Phenyloxindole spill, follow these steps:
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o Evacuate and Ventilate: Ensure adequate ventilation.[2] For larger spills, evacuate personnel
to a safe area.[]

o Don PPE: Wear appropriate personal protective equipment as outlined above.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Cover powder spills
with a plastic sheet or tarp to minimize spreading.

e Cleanup:
o Avoid creating dust.[2]

o Mechanically take up the spilled material (e.g., with a scoop or shovel) and place itin a
suitable, closed container for disposal.[2]

o Decontamination: Clean the contaminated surface thoroughly.

» Waste Disposal: Dispose of the contained spill residue and cleanup materials as hazardous
waste according to the procedures below.

Step-by-Step Disposal Procedure

The primary method for the disposal of 1-Phenyloxindole is to use a licensed professional
waste disposal service.[2] The following steps outline the process for preparing the waste for
collection:

o Waste Segregation:

o Collect all 1-Phenyloxindole waste, including unused product, contaminated materials
(e.g., absorbent pads, gloves), and empty containers, in a designated hazardous waste
container.

o Do not mix with other waste streams unless compatible and permitted by your institution's
waste management plan.

o Container Selection and Labeling:
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o Use a suitable, closed container for waste accumulation.[2] The container must be in good
condition and compatible with the chemical.

o Label the container clearly with "Hazardous Waste," the name "1-Phenyloxindole," and
any other information required by your institution and local regulations.

o Storage:

o Store the waste container in a well-ventilated, designated hazardous waste accumulation

area.
o Keep the container tightly closed.
o Store locked up.

e Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
waste management provider to schedule a pickup.

o Provide them with accurate information about the waste material.
» Final Disposal Method:

o The licensed disposal company will typically handle the final disposal, which may involve
incineration in a chemical incinerator equipped with an afterburner and scrubber.[2]

Note on Empty Containers: Empty containers should be rinsed with a suitable solvent. The
rinsate should be collected and disposed of as hazardous waste. Once thoroughly
decontaminated, the container can be disposed of as non-hazardous waste, in accordance with
institutional policies.

Disposal Workflow Diagram
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1-Phenyloxindole Disposal Workflow
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Caption: Workflow for the proper disposal of 1-Phenyloxindole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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